N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide

• IUPAC Name: N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide
• InChI: InChI=1S/C18H17N3OS/c1-11-8-9-14(10-13(11)3)17-20-21-18(23-17)19-16(22)15-7-5-4-6-12(15)2/h4-10H,1-3H3,(H,19,21,22)
• InChI Key: LKXZGIKQWKTKGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC=CC=C3C)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a heterocyclic compound that contains a thiadiazole ring, which is known for its unique chemical and biological properties. In

Mechanism of Action

The mechanism of action of N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. It has also been shown to interact with various proteins and enzymes in the body, including COX-2, TNF-α, and iNOS.
Biochemical and Physiological Effects:
N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide has been shown to exert a variety of biochemical and physiological effects in the body. It has been shown to reduce inflammation, pain, and seizures in animal models. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, it has been shown to improve glucose metabolism and cognitive function in animal models of diabetes and Alzheimer's disease, respectively.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide in lab experiments include its potent biological activity, its ability to modulate multiple signaling pathways, and its potential as a therapeutic agent for various diseases. However, its limitations include its relatively low solubility in water, its potential toxicity at high doses, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide. These include further studies on its mechanism of action, its potential as a therapeutic agent for various diseases, and its pharmacokinetics and toxicity in animal models. Additionally, the development of more potent and selective analogs of this compound could lead to the discovery of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide involves the reaction between 3,4-dimethylbenzoyl chloride and 5-amino-1,3,4-thiadiazole-2-thiol in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and produces the desired compound in good yields. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-2-methylbenzamide has been studied extensively for its potential applications in scientific research. It has been shown to possess a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.